Cas no 42163-76-8 (2-Thiazolidinethione,3-methyl-4-(1-methylethyl)-(9CI))
42163-76-8 structure
Product Name:2-Thiazolidinethione,3-methyl-4-(1-methylethyl)-(9CI)
CAS No:42163-76-8
MF:C7H13NS2
MW:175.314819097519
CID:927846
PubChem ID:21324723
Update Time:2025-04-19
2-Thiazolidinethione,3-methyl-4-(1-methylethyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolidinethione,3-methyl-4-(1-methylethyl)-(9CI)
- 4-isopropyl-3-methylsulfonylbenzoylguanidine methanesulfonate
- 4-isopropyl-3-methyl-thiazolidine-2-thione
- Cariporide mesilate
- Cariporide mesylate
- Cariporide mesylate (USAN)
- CHEMBL462831
- DSSTox_CID_27344
- DSSTox_GSID_47344
- DSSTox_RID_82284
- Hoe-642
- UNII-0543W2JFRZ
- DTXSID101241448
- 3-Methyl-4-(1-methylethyl)-2-thiazolidinethione
- 42163-76-8
- SCHEMBL23716868
-
- Inchi: 1S/C7H13NS2/c1-5(2)6-4-10-7(9)8(6)3/h5-6H,4H2,1-3H3
- InChI Key: KFTJHWUNOFFCTE-UHFFFAOYSA-N
- SMILES: S1C(N(C)C(C1)C(C)C)=S
Computed Properties
- Exact Mass: 175.04894177g/mol
- Monoisotopic Mass: 175.04894177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 60.6Ų
2-Thiazolidinethione,3-methyl-4-(1-methylethyl)-(9CI) Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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